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Compound of Interest |

(2R)-7-chloro-2-[4-

(dimethylamino)cyclohexyl]-N-
Compound Name: [(4,6-dimethyl-2-oxo-1H-pyridin-3-

yl)methyl]-2,4-dimethyl-1,3-

benzodioxole-5-carboxamide

Cat. No.: B611628

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

Introduction

BMS-986142 is a potent and reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical
signaling protein in B-lymphocytes and myeloid cells. BTK is a key component of the B-cell
receptor (BCR) and Fc receptor (FCR) signaling pathways, which are implicated in the
pathogenesis of various B-cell malignancies and autoimmune diseases. This document
provides a detailed experimental framework for investigating the synergistic potential of BMS-
986142 in combination with other therapeutic agents. The protocols outlined below are
designed to be adaptable for both oncological and immunological research settings.

Core Concepts of Drug Synergy

Drug synergy occurs when the combined effect of two or more drugs is greater than the sum of
their individual effects. Quantifying synergy is crucial in the development of combination
therapies to enhance therapeutic efficacy and overcome drug resistance. The Chou-Talalay
method is a widely accepted approach for quantifying drug synergy, utilizing the Combination
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Index (CI). A Cl value less than 1 indicates synergy, a Cl equal to 1 indicates an additive effect,
and a ClI greater than 1 indicates antagonism.

l. Sighaling Pathways and Experimental Workflow

To visually conceptualize the mechanism of action and the experimental approach, the
following diagrams are provided.

A. Simplified B-Cell Receptor (BCR) Signaling Pathway
and the Role of BTK
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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